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Compound of Interest

Compound Name: 2-Bromobutyryl chloride

CAS No.: 22118-12-3

Cat. No.: B1265789

Get Quote

For Immediate Release

This technical guide serves as a centralized resource for researchers, scientists, and

professionals in drug development, providing essential identification parameters for 2-
Bromobutyryl chloride. The following sections detail the standardized nomenclature and

molecular descriptors crucial for accurate documentation, database searches, and regulatory

submissions.

Core Chemical Identifiers
The accurate identification of chemical compounds is fundamental to scientific research and

development. For 2-Bromobutyryl chloride, several standardized identifiers are used globally.

These include the IUPAC name for systematic nomenclature, the SMILES string for a linear

representation of the molecular structure, and the InChI and InChIKey for unique, layered

textual representation.
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Identifier Type Value

IUPAC Name 2-bromobutanoyl chloride[1][2][3][4]

SMILES CCC(C(=O)Cl)Br[1][2][4]

InChI
InChI=1S/C4H6BrClO/c1-2-

3(5)4(6)7/h3H,2H2,1H3[1][2][5]

InChIKey DROZQELYZZXYSX-UHFFFAOYSA-N[1][3][4]

Experimental Protocols
Due to the nature of this document focusing on the fundamental identifiers of 2-Bromobutyryl
chloride, detailed experimental protocols for its use are not within the current scope. 2-
Bromobutyryl chloride is primarily used as a reagent in organic synthesis.[3][5] Researchers

interested in specific applications, such as the acylation of proteins or the synthesis of

pharmaceutical intermediates, should consult relevant literature for detailed experimental

procedures.[1]

Logical Relationships of Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its primary chemical identifiers.

2-Bromobutyryl chloride

IUPAC Name

is identified by

SMILES String

is represented by

InChI String

is encoded as

Click to download full resolution via product page

Caption: Relationship between the common name and its key chemical identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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